trans-2-(Cycloheptylamino)cyclobutan-1-ol
Overview
Description
Molecular Structure Analysis
The molecular structure of “trans-2-(Cycloheptylamino)cyclobutan-1-ol” consists of a cyclobutane ring with a hydroxyl group (OH) and a cycloheptylamine group (NH-C7H13) attached to it. The term “trans” in its name suggests that these two groups are on opposite sides of the cyclobutane ring .Scientific Research Applications
Synthetic Chemistry
Cyclobutane derivatives are synthesized and studied for their unique chemical properties, such as the formation of eight-membered hydrogen-bonded rings in bis(cyclobutane) beta-dipeptides, which highlights the structural diversity achievable with cyclobutane moieties (Torres et al., 2009). The synthesis of cyclobutane-containing dipeptides, as reported by Baldwin et al. (1986), also demonstrates the antimicrobial potential of such compounds, suggesting their use in drug discovery and development (Baldwin et al., 1986).
Molecular Recognition
The study of cyclobutanol and its derivatives in aqueous solutions has provided insights into non-bonding interactions and molecular recognition, which could be relevant for understanding how trans-2-(Cycloheptylamino)cyclobutane-1-ol interacts in biological systems or as part of supramolecular assemblies (Castronuovo et al., 1996).
Materials Science
The electron-transfer catalyzed cycloaddition reactions of unactivated cyclic olefins, as explored by Stewart et al. (2015), demonstrate the potential of cyclobutane derivatives in materials science, particularly in the synthesis of novel polymers and materials with unique properties (Stewart et al., 2015).
properties
IUPAC Name |
(1R,2R)-2-(cycloheptylamino)cyclobutan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO/c13-11-8-7-10(11)12-9-5-3-1-2-4-6-9/h9-13H,1-8H2/t10-,11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOSPUXPAGQWVAK-GHMZBOCLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC2CCC2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCCC(CC1)N[C@@H]2CC[C@H]2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,2R)-2-(Cycloheptylamino)cyclobutan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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